(4-(N-Isopropylsulfamoyl)-2-methylphenyl)boronic acid

Specification

• CAS No.: 1217501-48-8
• Molecular Formula: C10H16BNO4S
• Molecular Weight: 257.111
• IUPAC Name: [2-methyl-4-(propan-2-ylsulfamoyl)phenyl]boronic acid
• Standard InChI: InChI=1S/C10H16BNO4S/c1-7(2)12-17(15,16)9-4-5-10(11(13)14)8(3)6-9/h4-7,12-14H,1-3H3
• Standard InChI Key: WTJJGVBICYULNX-UHFFFAOYSA-N
• SMILES: B(C1=C(C=C(C=C1)S(=O)(=O)NC(C)C)C)(O)O

Introduction

(4-(N-Isopropylsulfamoyl)-2-methylphenyl)boronic acid is a chemical compound with a molecular formula of C10H16BNO4S and a molecular weight of approximately 257.1 g/mol. It belongs to the family of boronic acids, which are widely used in organic synthesis and as building blocks in medicinal chemistry. This compound is specifically noted for its application in protein degrader building blocks, indicating its potential role in targeted protein degradation therapies.

Comparison with Similar Compounds

Other boronic acids with similar structures, such as (3-(N-Isopropylsulfamoyl)-4-methylphenyl)boronic acid, share similar chemical properties and potential applications. These compounds are used in various chemical reactions and as building blocks for more complex molecules.

Compound	Molecular Formula	Molecular Weight
(4-(N-Isopropylsulfamoyl)-2-methylphenyl)boronic acid	C10H16BNO4S	257.1 g/mol
(3-(N-Isopropylsulfamoyl)-4-methylphenyl)boronic acid	C10H16BNO4S	257.12 g/mol
(2-Methyl-4-(N-methylsulfamoyl)phenyl)boronic acid	C8H12BNO4S	229.07 g/mol

Safety and Handling

Boronic acids generally require careful handling due to potential skin and eye irritation. Although specific safety data for (4-(N-Isopropylsulfamoyl)-2-methylphenyl)boronic acid is not detailed, it is advisable to follow standard laboratory safety protocols when handling this compound, including wearing protective gear and ensuring proper ventilation.